Cas no 866348-59-6 (2-(3-benzoyl-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-(3-benzoyl-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-methoxyphenyl)acetamide
• CAS No: 866348-59-6
• MF: C₂₆H₂₂N₂O₅
• MW: 442.463286876678
• CID: 6088561
• PubChem ID: 2136003
• Update Time: 2025-10-29

2-(3-benzoyl-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzoyl-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-methoxyphenyl)acetamide
• 1(4H)-Quinolineacetamide, 3-benzoyl-6-methoxy-N-(3-methoxyphenyl)-4-oxo-
• ChemDiv3_010442
• 2-(3-benzoyl-6-methoxy-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide
• 2-(3-benzoyl-6-methoxy-4-oxoquinolin-1-yl)-N-(3-methoxyphenyl)acetamide
• 866348-59-6
• HMS1502K14
• F1602-0840
• AKOS001818517
• BRD-K15589673-001-01-4

• Inchi： 1S/C26H22N2O5/c1-32-19-10-6-9-18(13-19)27-24(29)16-28-15-22(25(30)17-7-4-3-5-8-17)26(31)21-14-20(33-2)11-12-23(21)28/h3-15H,16H2,1-2H3,(H,27,29)
• InChI Key： HTUHVHYHRRJSTJ-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC(OC)=C2)=O)C2=C(C=C(OC)C=C2)C(=O)C(C(=O)C2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 442.15287181g/mol
• Monoisotopic Mass: 442.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 680.8±55.0 °C(Predicted)
• pka: 13.29±0.70(Predicted)

Additional information on 2-(3-benzoyl-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-methoxyphenyl)acetamide

Comprehensive Overview of 2-(3-benzoyl-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-methoxyphenyl)acetamide (CAS No. 866348-59-6)

The compound 2-(3-benzoyl-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-methoxyphenyl)acetamide (CAS No. 866348-59-6) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique quinoline core, coupled with benzoyl and methoxyphenyl substituents, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific enzymatic pathways, given its dihydroquinolin-1-yl scaffold, which is known for its bioactivity.

In recent years, the scientific community has focused on small-molecule inhibitors and kinase modulators, areas where 866348-59-6 shows notable relevance. The compound's acetamide moiety enhances its binding affinity to target proteins, making it a subject of interest in drug discovery projects. With the rise of personalized medicine and targeted therapies, molecules like this are being explored for their specificity and low off-target effects, addressing common concerns in modern pharmacology.

The synthesis of 2-(3-benzoyl-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-methoxyphenyl)acetamide involves multi-step organic reactions, often starting with the functionalization of the quinoline ring. Its methoxy groups contribute to its solubility and metabolic stability, critical factors in ADME (Absorption, Distribution, Metabolism, and Excretion) profiling. These properties align with current trends in computational chemistry, where in silico models predict compound behavior before lab validation, saving time and resources.

Another hot topic in the field is the role of heterocyclic compounds in treating chronic diseases. The dihydroquinolin-1-yl framework of 866348-59-6 is structurally similar to several FDA-approved drugs, sparking investigations into its potential for anti-inflammatory or antiproliferative effects. Researchers are also examining its structure-activity relationship (SAR) to optimize efficacy, a strategy highly relevant to medicinal chemistry advancements.

From an industrial perspective, the demand for high-purity intermediates like CAS No. 866348-59-6 is growing, driven by the need for reproducible results in preclinical studies. Suppliers emphasize batch-to-batch consistency, a key concern for laboratories working on high-throughput screening. Additionally, the compound's stability under various storage conditions is frequently discussed in scientific forums, reflecting its practical utility.

Environmental and green chemistry considerations are also shaping research around this molecule. Innovations in catalytic synthesis and solvent-free reactions aim to reduce the ecological footprint of producing such complex compounds. This aligns with broader industry shifts toward sustainable practices, a priority for both academia and commercial entities.

In summary, 2-(3-benzoyl-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-methoxyphenyl)acetamide represents a fascinating intersection of chemical innovation and therapeutic potential. Its study addresses pressing questions in drug development, from molecular design to scalable synthesis, making it a compelling subject for ongoing research.